Cas no 2229605-34-7 (1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol)

1-1-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol is a specialized organic compound featuring a pyrazole core substituted with a benzyl group and a cyclopropylethan-1-ol moiety. Its unique structure, combining a heterocyclic scaffold with a sterically constrained cyclopropyl group, makes it a valuable intermediate in synthetic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The presence of both aromatic and aliphatic functionalities enhances its reactivity, enabling selective modifications for targeted applications. This compound’s stability and defined stereochemistry further contribute to its utility in precision synthesis, offering researchers a versatile building block for complex molecular architectures.
1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol structure
2229605-34-7 structure
Product Name:1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol
CAS No:2229605-34-7
MF:C17H22N2O
MW:270.369384288788
CID:6612260
PubChem ID:165655324
Update Time:2025-09-27

1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol
    • 1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol
    • EN300-1864997
    • 2229605-34-7
    • Inchi: 1S/C17H22N2O/c1-12-16(17(9-10-17)14(3)20)13(2)19(18-12)11-15-7-5-4-6-8-15/h4-8,14,20H,9-11H2,1-3H3
    • InChI Key: VXBHYHKZBRVDOX-UHFFFAOYSA-N
    • SMILES: OC(C)C1(C2C(C)=NN(CC3C=CC=CC=3)C=2C)CC1

Computed Properties

  • Exact Mass: 270.173213330g/mol
  • Monoisotopic Mass: 270.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 38Ų

1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1864997-0.05g
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol
2229605-34-7
0.05g
$1212.0 2023-09-18
Enamine
EN300-1864997-0.1g
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol
2229605-34-7
0.1g
$1269.0 2023-09-18
Enamine
EN300-1864997-0.25g
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol
2229605-34-7
0.25g
$1328.0 2023-09-18
Enamine
EN300-1864997-0.5g
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol
2229605-34-7
0.5g
$1385.0 2023-09-18
Enamine
EN300-1864997-1.0g
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol
2229605-34-7
1g
$1442.0 2023-06-02
Enamine
EN300-1864997-2.5g
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol
2229605-34-7
2.5g
$2828.0 2023-09-18
Enamine
EN300-1864997-5.0g
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol
2229605-34-7
5g
$4184.0 2023-06-02
Enamine
EN300-1864997-10.0g
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol
2229605-34-7
10g
$6205.0 2023-06-02
Enamine
EN300-1864997-1g
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol
2229605-34-7
1g
$1442.0 2023-09-18
Enamine
EN300-1864997-5g
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol
2229605-34-7
5g
$4184.0 2023-09-18

1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol Related Literature

Additional information on 1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol

Research Briefing on 1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol (CAS: 2229605-34-7)

The compound 1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol (CAS: 2229605-34-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic pathways for 1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol, emphasizing its efficient production through multi-step organic reactions. The compound's structural complexity, featuring a pyrazole ring and a cyclopropyl group, has been shown to confer stability and selectivity in biological systems. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its purity and structural integrity.

In vitro and in vivo studies have demonstrated the compound's promising pharmacological properties. Preliminary data suggest that 1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol exhibits potent activity against specific enzyme targets involved in inflammatory pathways. Its mechanism of action appears to involve modulation of key signaling molecules, making it a potential candidate for the treatment of chronic inflammatory diseases. Further investigations are underway to elucidate its pharmacokinetic and pharmacodynamic profiles.

The compound's potential as a lead molecule in drug discovery has also been explored. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its bioactivity, providing insights for the design of derivatives with enhanced efficacy and reduced toxicity. Computational modeling and molecular docking studies have further supported these findings, revealing favorable interactions with target proteins.

Despite these advancements, challenges remain in the development of 1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol as a therapeutic agent. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further optimization. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol represents a promising scaffold in medicinal chemistry, with potential applications in treating inflammatory and other diseases. Continued research and development efforts will be crucial to fully realize its therapeutic potential and translate laboratory findings into clinical benefits.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.